Cas no 315670-26-9 (N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide
• CAS No: 315670-26-9
• MF: C₂₅H₂₆N₂O₃S
• MW: 434.550545215607
• CID: 6444244
• Update Time: 2025-06-08

N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide
• N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-4-biphenylcarboxamide
• N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}biphenyl-4-carboxamide
• [1,1'-Biphenyl]-4-carboxamide, N-[4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl]-

• Inchi： 1S/C25H26N2O3S/c1-19-15-17-27(18-16-19)31(29,30)24-13-11-23(12-14-24)26-25(28)22-9-7-21(8-10-22)20-5-3-2-4-6-20/h2-14,19H,15-18H2,1H3,(H,26,28)
• InChI Key： SNFMCRFPQQJHOO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2=CC=C(S(N3CCC(C)CC3)(=O)=O)C=C2)=O)C=C1

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• pka: 12.70±0.70(Predicted)

Additional information on N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide

Research Briefing on N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide (CAS: 315670-26-9)

In recent years, the compound N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide (CAS: 315670-26-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and biphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research status.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide. Researchers have identified its role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cell proliferation and survival. In vitro and in vivo experiments have demonstrated its efficacy in suppressing tumor growth in various cancer models, including breast, lung, and colorectal cancers. These findings suggest that this compound could serve as a valuable lead molecule for the development of novel anticancer therapies.

Another area of interest is the compound's anti-inflammatory properties. Recent investigations have revealed its ability to modulate key inflammatory mediators, such as cytokines and chemokines, thereby attenuating inflammatory responses in preclinical models. This dual functionality—targeting both cancer and inflammation—positions N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide as a versatile candidate for multifactorial disease treatment. However, further studies are needed to optimize its pharmacokinetic and pharmacodynamic profiles to enhance its therapeutic potential.

From a chemical synthesis perspective, advancements have been made in the scalable production of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide. Recent publications highlight improved synthetic routes that yield higher purity and greater efficiency, addressing previous challenges related to yield and reproducibility. These developments are crucial for facilitating large-scale production and subsequent clinical trials.

In conclusion, N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,1'-biphenyl-4-carboxamide (CAS: 315670-26-9) represents a promising compound with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and refine its applications in drug development. The integration of these findings into future studies will be essential for translating preclinical success into clinical benefits.